Cas no 1805075-60-8 (5-Amino-2-fluoroisonicotinonitrile)

• Product Name: 5-Amino-2-fluoroisonicotinonitrile
• CAS No: 1805075-60-8
• MF: C₆H₄FN₃
• MW: 137.114463806152
• CID: 4899313
• Update Time: 2025-11-02

5-Amino-2-fluoroisonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-fluoroisonicotinonitrile
• AK673508

• Inchi： 1S/C6H4FN3/c7-6-1-4(2-8)5(9)3-10-6/h1,3H,9H2
• InChI Key： ZOMSHZLLEHEEHH-UHFFFAOYSA-N
• SMILES： FC1=CC(C#N)=C(C=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 162
• XLogP3: 0.9
• Topological Polar Surface Area: 62.7

Additional information on 5-Amino-2-fluoroisonicotinonitrile

Comprehensive Overview of 5-Amino-2-fluoroisonicotinonitrile (CAS No. 1805075-60-8): Properties, Applications, and Research Insights

5-Amino-2-fluoroisonicotinonitrile (CAS No. 1805075-60-8) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of both amino and fluoro substituents on the pyridine ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "5-Amino-2-fluoroisonicotinonitrile synthesis", "CAS 1805075-60-8 applications", and "fluorinated pyridine derivatives", reflecting its growing relevance in drug discovery and material science.

The compound's molecular formula, C₆H₄FN₃, highlights its nitrogen-rich framework, which is pivotal for interactions in biological systems. Recent studies emphasize its role in designing kinase inhibitors and antimicrobial agents, aligning with the global demand for novel therapeutics. Searches for "fluoro-substituted nitriles in medicine" and "isonicotinonitrile derivatives" underscore its potential in addressing antibiotic resistance and oncology targets. Its low molecular weight and high solubility further facilitate its use in high-throughput screening assays.

From a synthetic perspective, 5-Amino-2-fluoroisonicotinonitrile is often prepared via nucleophilic aromatic substitution (S_NAr) reactions, a topic frequently queried as "SNAr fluorination techniques". The compound's crystallinity and stability under ambient conditions make it suitable for scalable production. Innovations in green chemistry have also explored catalyst-free routes for its synthesis, resonating with trends like "sustainable heterocyclic synthesis" and "eco-friendly nitrile preparation".

Beyond pharmaceuticals, this compound finds utility in material science, particularly in the development of organic semiconductors and ligands for metal-organic frameworks (MOFs). Queries such as "nitrile-based MOF ligands" and "fluorinated building blocks for electronics" highlight its interdisciplinary appeal. Its electron-withdrawing properties, attributed to the cyano group, are exploited to tune electronic band gaps in conjugated polymers.

Analytical characterization of CAS 1805075-60-8 typically involves NMR spectroscopy, mass spectrometry, and X-ray crystallography, with researchers often searching for "spectral data for 5-Amino-2-fluoroisonicotinonitrile". Regulatory databases list it as a non-hazardous research chemical, though proper handling protocols are recommended. The compound's patent landscape reveals its inclusion in several drug candidates, particularly for central nervous system (CNS) disorders and metabolic diseases.

In summary, 5-Amino-2-fluoroisonicotinonitrile exemplifies the convergence of medicinal chemistry and advanced materials. Its versatility addresses pressing challenges in drug development and renewable energy technologies, making it a focal point for academic and industrial R&D. As interest in tailored fluorination and nitrile functionalization grows, this compound is poised to remain at the forefront of innovation.